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Compound of Interest

Compound Name: 2-Chloro-3-nitrophenol

Cat. No.: B183055 Get Quote

Introduction: The Strategic Utility of 2-Chloro-3-
nitrophenol
2-Chloro-3-nitrophenol is a highly functionalized aromatic compound that serves as a

versatile building block in the synthesis of complex pharmaceutical molecules.[1] Its chemical

architecture, featuring a phenolic hydroxyl group, a nitro group, and a chlorine atom on a

benzene ring, offers a rich platform for a variety of chemical transformations.[2] The strategic

positioning of these functional groups allows for regioselective reactions, making it a valuable

precursor in medicinal chemistry.

The electron-withdrawing nature of the nitro group significantly influences the reactivity of the

aromatic ring, enhancing the acidity of the phenolic proton and activating the chlorine atom for

nucleophilic substitution reactions.[3] Furthermore, the nitro group can be readily reduced to an

amino group, a cornerstone transformation in the synthesis of many pharmaceutical agents,

including kinase inhibitors and anti-inflammatory drugs.[3][4] The presence of the chlorine atom

provides an additional site for modification or can be a key feature for the biological activity of

the final compound. These characteristics make 2-Chloro-3-nitrophenol a precursor of

interest for generating libraries of compounds for drug discovery.[2]

This document provides a comprehensive guide for researchers and drug development

professionals on the effective utilization of 2-Chloro-3-nitrophenol in pharmaceutical

synthesis. It will cover key reaction pathways, provide detailed experimental protocols, and

discuss the rationale behind the methodological choices.
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Physicochemical Properties and Safety Data
A thorough understanding of the physicochemical properties and safety profile of a starting

material is paramount for its safe and effective use in synthesis.

Property Value Reference

CAS Number 603-84-9 [5]

Molecular Formula C₆H₄ClNO₃ [5]

Molecular Weight 173.55 g/mol [5][6]

Appearance
Yellow to orange crystalline

powder

Melting Point 120.5 °C [7]

Storage
Room Temperature, sealed in

a dry place

Purity Typically ≥97% [8]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation)

Precautionary Statements

P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)
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Core Synthetic Transformations
The synthetic utility of 2-Chloro-3-nitrophenol is primarily centered around the selective

manipulation of its three key functional groups. The following diagram illustrates the principal

reaction pathways.

2-Chloro-3-nitrophenol

2-Chloro-3-aminophenol

Nitro Group Reduction
(e.g., H2, Pd/C or SnCl2)

Ether Derivatives

O-Alkylation/O-Arylation
(e.g., Williamson Ether Synthesis)

Substituted Aminophenol Derivatives

Amide/Sulfonamide Formation
(Acylation, Sulfonylation)

Step 1: Reduction Step 2: Amide Coupling
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SOCl2 or (COCl)2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://wap.guidechem.com/suppliers/603-84-9.html
https://www.chemicalbook.com/synthesis/niclosamide.htm
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02025e
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02025e
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra02025e
https://patents.google.com/patent/US4670608A/en
https://patents.google.com/patent/US4670608A/en
https://www.scbt.com/p/2-chloro-3-nitrophenol-603-84-9
https://pubchem.ncbi.nlm.nih.gov/compound/Phenol_-2-chloro-3-nitro
https://pubchem.ncbi.nlm.nih.gov/compound/Phenol_-2-chloro-3-nitro
https://pmc.ncbi.nlm.nih.gov/articles/PMC10812775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10812775/
https://store.apolloscientific.co.uk/product/2-chloro-3-nitrophenol
https://www.benchchem.com/product/b183055#using-2-chloro-3-nitrophenol-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b183055#using-2-chloro-3-nitrophenol-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b183055#using-2-chloro-3-nitrophenol-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b183055#using-2-chloro-3-nitrophenol-in-pharmaceutical-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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